Cas no 99389-26-1 (3,5-Difluorothiophenol)

• Product Name: 3,5-Difluorothiophenol
• CAS No: 99389-26-1
• MF: C₆H₄F₂S
• MW: 146.157767295837
• MDL: MFCD06201795
• CID: 819957
• PubChem ID: 2758361
• Update Time: 2025-04-19

3,5-Difluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluorobenzenethiol
• 3,5-Difluorothiophenol
• BENZENETHIOL, 3,5-DIFLUORO-
• 3,5-Difluoro Thiophenol
• 3,5-difluorobenzene-1-thiol
• 3,5-DIFLUORO-BENZENETHIOL
• PubChem6884
• 3,5-bis(fluoranyl)benzenethiol
• LFYVNHDFVIPZHV-UHFFFAOYSA-N
• 3,5-difluorothiophenol, AldrichCPR
• FCH921166
• BBL103584
• PC5677
• SBB086487
• STL557394
• AK142981
• AB0019786
• ST24041232
• V0288
• A846015
• EN300-673748
• AKOS005256319
• 3,5-Difluorophenyl mercaptan
• MFCD06201795
• FT-0735208
• 99389-26-1
• PS-11927
• SCHEMBL458103
• CS-W023131
• DTXSID40374297

• MDL： MFCD06201795
• Inchi： 1S/C6H4F2S/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
• InChI Key： LFYVNHDFVIPZHV-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 146
• Monoisotopic Mass: 146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• XLogP3: 2.3

Experimental Properties

• Density: 1.323
• Boiling Point: 155.8℃ at 760 mmHg
• Flash Point: 155.8 °C at 760 mmHg
• Refractive Index: 1.535

3,5-Difluorothiophenol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD263288)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols